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Compound of Interest

Compound Name:
4-Nitrophenyl-beta-D-

galactopyranoside

Cat. No.: B017913 Get Quote

Proper Disposal of 4-Nitrophenyl-β-D-
galactopyranoside (ONPG)
For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe and compliant disposal of 4-Nitrophenyl-

β-D-galactopyranoside (also known as ONPG), a chromogenic substrate widely used in

biochemical assays.

While 4-Nitrophenyl-β-D-galactopyranoside is not classified as a hazardous substance

according to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, it is imperative to follow established protocols to ensure safety and compliance with

local, regional, and national regulations.[1][2]

Summary of Key Disposal-Relevant Data
The following table summarizes the physical and chemical properties of 4-Nitrophenyl-β-D-

galactopyranoside that are pertinent to its handling and disposal.
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Property Data Reference

Appearance
Off-white to pale yellow

crystalline powder
[3]

Molecular Formula C₁₂H₁₅NO₈ [1]

Molecular Weight 301.25 g/mol [3]

Solubility Soluble in water [3]

Stability Stable under normal conditions [3]

Incompatibilities Strong oxidizing agents [3][4]

Hazard Classification Not classified as hazardous [1][2]

Step-by-Step Disposal Procedures
The primary recommended method for the disposal of 4-Nitrophenyl-β-D-galactopyranoside is

to engage a licensed professional waste disposal service.[5][6] This ensures that the material is

handled and disposed of in accordance with all applicable regulations.

1. Unused or Surplus Material (Solid Form):

Collection: Place the solid 4-Nitrophenyl-β-D-galactopyranoside in a suitable, clearly labeled,

and securely closed container.[5][7][8]

Storage: Store the container in a designated chemical waste area, away from incompatible

materials such as strong oxidizing agents.[3][4]

Disposal: Arrange for collection by a licensed waste disposal company.[5][6] Some sources

suggest the option of dissolving the material in a combustible solvent for incineration in a

chemical incinerator equipped with an afterburner and scrubber, a process best handled by a

professional service.[6]

2. Solutions Containing 4-Nitrophenyl-β-D-galactopyranoside:

Small Quantities: For very small quantities from experimental assays, consult your

institution's specific guidelines. While some non-hazardous materials may be eligible for
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drain disposal with copious amounts of water, it is crucial to confirm this is permitted by local

regulations and institutional policy. Do not let the product enter drains without explicit

permission.[5][7][8]

Large Quantities or Concentrated Solutions: These should be collected in a labeled waste

container and disposed of through a licensed waste disposal service.

3. Spills:

Containment: In the event of a spill, avoid generating dust.[5]

Cleanup: Carefully sweep up the solid material and place it into a suitable container for

disposal.[3][5][9]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and a lab coat, when handling spills.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-

Nitrophenyl-β-D-galactopyranoside.
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Start: Have 4-Nitrophenyl-β-D-galactopyranoside for Disposal

Is the material in solid form or a concentrated solution?

Is it a small quantity from an experimental assay?

No (Dilute Solution)

Collect in a labeled, sealed container.

Yes

No (Large Volume)

Consult institutional and local regulations for drain disposal.

Yes

Store in a designated chemical waste area.

Is drain disposal permitted?

No

Dispose of down the drain with copious amounts of water.

Yes

Contact a licensed waste disposal service for collection.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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